Cas no 1824129-50-1 (4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-)

• Product Name: 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-
• CAS No: 1824129-50-1
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD22396338
• CID: 5246058
• PubChem ID: 129981347
• Update Time: 2025-06-16

4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-
• 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-c arboxylic acid

• MDL： MFCD22396338
• Inchi： 1S/C8H11N3O2/c12-8(13)7-4-6-5-9-2-1-3-11(6)10-7/h4,9H,1-3,5H2,(H,12,13)
• InChI Key： TVDUCYSXZIDQRT-UHFFFAOYSA-N
• SMILES： N12N=C(C(O)=O)C=C1CNCCC2

Additional information on 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-

Chemical Profile of 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro- (CAS No. 1824129-50-1)

4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-, identified by the CAS number 1824129-50-1, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the pyrazolodiazepine class, which is characterized by a fused ring system consisting of a pyrazole ring and a diazepine moiety. The presence of a carboxylic acid functional group at the 2-position and a tetrahydropyrazolodiazepine core suggests versatile chemical reactivity and biological interactions.

The structural features of this compound make it an intriguing candidate for further exploration in drug discovery. The diazepine ring is known for its ability to interact with various biological targets, including neurotransmitter receptors and enzymes, while the pyrazole moiety can contribute to additional binding affinities. The tetrahydropyrazolodiazepine scaffold enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in pyrazolodiazepines as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that derivatives of this class exhibit properties such as neuroprotective, anti-inflammatory, and antimicrobial effects. The specific substitution pattern in 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro- may influence its pharmacokinetic profile and target specificity, making it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in neurological disorders. The diazepine core is well-documented for its interaction with GABA receptors, which are involved in modulating neuronal excitability. By incorporating a pyrazole ring and optimizing the tetrahydropyrazolodiazepine structure, researchers aim to develop more potent and selective ligands for treating conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases. Preliminary studies have shown promising results in animal models, where derivatives of this class have demonstrated efficacy in reducing seizure activity and improving cognitive function.

The synthesis of 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the carboxylic acid at the 2-position. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing the environmental impact of production processes.

In addition to its neurological applications, this compound has shown potential in other therapeutic areas. For instance, studies have explored its role in cancer chemoprevention and inflammatory diseases. The ability of pyrazolodiazepines to modulate enzyme activity and signal transduction pathways makes them attractive candidates for developing novel therapeutic strategies. Researchers are investigating how modifications to the core structure can enhance binding affinity and reduce side effects.

The pharmacological evaluation of 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro- involves comprehensive in vitro and in vivo assays to assess its efficacy and safety profiles. These studies include receptor binding assays, enzyme inhibition tests,and behavioral experiments in animal models. The results from these evaluations provide critical insights into the compound's mechanism of actionand help determine its potential as a lead compound for further development.

Recent advancements in computational chemistry have accelerated the discovery process by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict how different analogs of 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro- will interact with biological targets. By leveraging these computational tools, scientists can design more effective derivatives with improved pharmacological properties.

The future directions for research on this compound include exploring novel synthetic methodologies, expanding its therapeutic applications,and understanding its long-term pharmacokinetic behavior. Collaborative efforts between academic institutions, pharmaceutical companies,and biotech firms are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro- will play a crucial role in developing next-generation therapeutics.